4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid

• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol
• IUPAC Name: 4-oxo-4-[4-(1,3-thiazol-2-ylcarbamoyl)anilino]butanoic acid
• InChI: InChI=1S/C14H13N3O4S/c18-11(5-6-12(19)20)16-10-3-1-9(2-4-10)13(21)17-14-15-7-8-22-14/h1-4,7-8H,5-6H2,(H,16,18)(H,19,20)(H,15,17,21)
• InChI Key: DIVDBLSWGCKPOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC=CS2)NC(=O)CCC(=O)O

Description

4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid is a compound with the molecular formula C14H12N3O4S. It is known for its applications in proteomics research and has a molecular weight of 200.22 g/mol . This compound is primarily used for research purposes and is not intended for diagnostic or therapeutic use .

Preparation Methods

The synthesis of 4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid involves multiple steps. One common method includes the reaction of 4-aminobutanoic acid with 4-(1,3-thiazol-2-ylcarbamoyl)phenyl isocyanate under controlled conditions . The reaction typically requires a solvent such as dimethylformamide (DMF) and a catalyst like triethylamine. The mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography .

Chemical Reactions Analysis

4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) under acidic conditions, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of various substituted derivatives.

Scientific Research Applications

4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is utilized in proteomics research to study protein interactions and functions.

Medicine: Although not intended for therapeutic use, it serves as a reference compound in the development of potential drug candidates.

Industry: It is employed in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid involves its interaction with specific molecular targets. The compound binds to enzymes or receptors, modulating their activity and leading to various biochemical effects . The pathways involved include inhibition of enzyme activity or alteration of receptor signaling, which can impact cellular processes .

Comparison with Similar Compounds

4-Oxo-4-{[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]amino}butanoic acid can be compared with similar compounds such as:

• 4-oxo-4-((5-phenyl-1,3,4-thiadiazol-2-yl)amino)butanoic acid
• (2E)-4-oxo-4-{4-[(1,3-thiazol-2-ylamino)sulfonyl]anilino}-2-butenoic acid

These compounds share structural similarities but differ in their functional groups and specific applications. The unique combination of the thiazole ring and carbamoyl group in this compound contributes to its distinct chemical properties and research applications .